Cas no 1420803-19-5 (Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate)

• Product Name: Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate
• CAS No: 1420803-19-5
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 2169157
• PubChem ID: 71648242
• Update Time: 2025-10-29

Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate
• AM98227

• Inchi： 1S/C9H12O3S/c1-6-3-4-13-9(6)7(10)5-8(11)12-2/h3-4,7,10H,5H2,1-2H3
• InChI Key： UVFGOGBFLJPFIQ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate

Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate (CAS No. 1420803-19-5): A Comprehensive Overview

Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate, identified by its CAS number 1420803-19-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of β-keto esters, which are widely recognized for their versatile applications in organic synthesis and drug development. The unique structural features of this molecule, particularly the presence of a hydroxy group and a thiophene ring, make it a promising candidate for various biochemical and pharmacological studies.

The molecular structure of Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate consists of a propanoate backbone substituted with a hydroxy group at the third carbon and a 3-methylthiophene moiety at the second carbon. This configuration imparts distinct chemical properties that have been explored in recent research for potential therapeutic applications. The thiophene ring, a heterocyclic aromatic compound, is known for its role in various biological processes and has been extensively studied for its pharmacological effects.

In recent years, there has been growing interest in the development of novel compounds derived from thiophene derivatives due to their reported bioactivity. Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for drug design. The hydroxy group in the molecule enhances its reactivity, allowing for further chemical modifications that could lead to the development of more potent and selective therapeutic agents.

One of the most compelling aspects of Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate is its potential application in the synthesis of complex molecules. The β-keto ester functionality is a key feature that enables various organic transformations, including condensation reactions, Michael additions, and enolate formation. These reactions are crucial in constructing more intricate molecular architectures, which are often required for achieving high efficacy in pharmaceutical applications.

The synthesis of Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to improve the overall synthetic strategy.

The pharmacological potential of Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate has been explored in several preclinical studies. Research indicates that this compound may have applications in the treatment of inflammatory diseases, neurological disorders, and metabolic conditions. The thiophene ring is known to interact with various biological targets, including ion channels and transcription factors, which could explain its observed bioactivity. Further studies are needed to elucidate the exact mechanisms of action and to evaluate its safety profile in vivo.

In conclusion, Methyl 3-hydroxy-3-(3-methylthiophen-2-yl)propanoate (CAS No. 1420803-19-5) is a structurally unique compound with significant potential in pharmaceutical research. Its versatile chemical properties make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound, highlighting its importance in advancing drug discovery efforts.